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Get Quote

ZONYL FS-300 is a water-based, nonionic fluorosurfactant that does not contain any organic solvents. It is

compatible with other ionic surfactants and is not affected by polyvalent cations in solution [1]. Its primary

role in advanced material science is to enhance the processability and mechanical properties of conductive

polymers for next-generation electronic applications [1].

Key Functions in Sensor Development:

Adhesion Promotion: ZONYL FS-300 is necessary to promote the adhesion of PEDOT:PSS (a

conductive polymer) to hydrophobic substrate surfaces [1].
Plasticizing Effect: It acts as a plasticizer, improving the mechanical properties of the base material

and contributing to the overall stretchability of the composite electrode [1].
Performance Enabler: When combined with a PEO precursor, it helps create a PEDOT:PSS/PEO

electrode system that exhibits both high electrical conductivity and transparency [1].

Research Application Summary The table below summarizes the application of ZONYL FS-300 in

developing a stretchable transparent conductive electrode (TCE) as reported in the literature [1].

Aspect Description

Base Material PEDOT:PSS (Poly(3,4-
ethylenedioxythiophene):poly(styrenesulfonate))

Additive 1 ZONYL FS-300
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Aspect Description

Additive 2 Polyethylene Oxide (PEO) Precursor

Role of ZONYL FS-300 Improves adhesion to hydrophobic substrates; has a plasticizing

effect.

Role of PEO Improves conductivity and elasticity.

Achieved Properties Stretchability, transparency, conductivity.

Demonstrated Applications Organic solar cells, skin strain sensors.

Device Performance (Solar
Cell)

PCE: 11.9%, VOC: 0.81 V, JSC: 20 mA cm-2, FF: 65.9% [1].

Experimental Workflow for Electrode Fabrication

The following diagram outlines the general workflow for creating a stretchable PEDOT:PSS-based electrode,

integrating the use of ZONYL FS-300 as described in the research. The specific formulation ratios and

processing parameters (e.g., exact concentrations, spin-coating speed, annealing time/temperature) were not

detailed in the available search results.
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Start: Prepare PEDOT:PSS Dispersion

Add ZONYL FS-300

Add PEO Precursor

Mix Solution
(Stirring/Sonication)

Deposit on Substrate
(e.g., Spin Coating)

Dry/Cure Film
(e.g., Annealing)

End: Stretchable
Conductive Electrode
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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